Cas no 941905-53-9 (N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide)

• Product Name: N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide
• CAS No: 941905-53-9
• MF: C₂₀H₂₁FN₂O₂
• MW: 340.391348600388
• CID: 6400174
• PubChem ID: 16926985
• Update Time: 2025-05-21

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide
• 941905-53-9
• F2384-0294
• AKOS024645063
• N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-3-fluorobenzamide
• Benzamide, N-(1-butyl-1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)-3-fluoro-

• Inchi： 1S/C20H21FN2O2/c1-2-3-11-23-18-9-8-17(13-14(18)7-10-19(23)24)22-20(25)15-5-4-6-16(21)12-15/h4-6,8-9,12-13H,2-3,7,10-11H2,1H3,(H,22,25)
• InChI Key： QLTNUMWKFKOPHZ-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2CCCC)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 340.15870608g/mol
• Monoisotopic Mass: 340.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• Boiling Point: 491.6±45.0 °C(Predicted)
• pka: 12.46±0.20(Predicted)

Additional information on N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide

Comprehensive Overview of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide (CAS No. 941905-53-9)

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide, identified by its CAS number 941905-53-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities. The presence of a fluorobenzamide moiety enhances its potential as a key intermediate in drug discovery, particularly in the development of targeted therapies.

In recent years, the demand for fluorinated compounds like N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide has surged due to their unique physicochemical properties. Researchers are particularly interested in its bioavailability and metabolic stability, which are critical factors in the design of next-generation pharmaceuticals. The compound's CAS number 941905-53-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed applications of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide is its role in kinase inhibition. Kinases are enzymes that play a pivotal role in cellular signaling pathways, and their dysregulation is associated with various diseases. The fluorobenzamide group in this compound is believed to enhance its binding affinity to specific kinase targets, making it a promising candidate for cancer research and inflammatory disease treatment.

The synthesis of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide involves multi-step organic reactions, including amidation and cyclization processes. Its CAS number 941905-53-9 is often referenced in patent literature, highlighting its commercial and scientific value. The compound's structural complexity and functional groups make it a subject of interest for medicinal chemists aiming to optimize drug-like properties.

From an SEO perspective, queries related to "tetrahydroquinoline derivatives" and "fluorobenzamide applications" are trending in scientific search engines. Users are also searching for "CAS 941905-53-9 supplier" and "N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide synthesis," indicating a growing market demand. This compound's versatility aligns with current research trends, such as precision medicine and small-molecule therapeutics.

In conclusion, N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide (CAS 941905-53-9) represents a fascinating intersection of chemistry and biology. Its potential applications in drug development and biochemical research continue to inspire innovation. As the scientific community explores its full capabilities, this compound is poised to remain a focal point in pharmaceutical advancements.